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Introduction

Tomentin is a naturally occurring coumarin, a class of benzopyrones widely distributed in the
plant kingdom. It has been isolated from various plant species, including Sphaeralcea
angustifolia and Artemisia monosperma.[1][2] This document provides a detailed overview of
the chemical structure of Tomentin, including its molecular characteristics and the
methodologies employed for its structural elucidation.

Chemical Structure and Identification

Tomentin is systematically known as 5-hydroxy-6,7-dimethoxychromen-2-one.[2] Its chemical
structure is characterized by a coumarin core, which consists of a benzene ring fused to an o-
pyrone ring. Specifically, Tomentin is substituted with a hydroxyl group at the C5 position and
two methoxy groups at the C6 and C7 positions.

The definitive structure of Tomentin is represented by the following chemical identifiers:
e IUPAC Name: 5-hydroxy-6,7-dimethoxychromen-2-one[2]
e SMILES: COC1=C(C(=C2C=CC(=0)0C2=C1)0)O0C[1][2]

« INChl: INChI=1S/C11H1005/c1-14-8-5-7-6(3-4-9(12)16-7)10(13)11(8)15-2/h3-5,13H, 1-
2H3[1][2]
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The two-dimensional chemical structure of Tomentin is illustrated in the diagram below.

2D chemical structure of Tomentin.

Physicochemical Properties

A summary of the key quantitative data for Tomentin is presented in the table below. This data
is crucial for its identification, purification, and application in research and drug development.

Property Value Reference
Molecular Formula C11H1005 [11[2][3]
Molecular Weight 222.2 g/mol [11[3]
CAS Number 28449-62-9 [11[2][3]
Physical Description Powder [3]

) >=98% (Commercially
Purity _ [3]

available)

N Chloroform, Dichloromethane,
Solubility [3]
Ethyl Acetate, DMSO, Acetone

Experimental Protocols for Structure Elucidation

The determination of the chemical structure of Tomentin, as with many natural products, relies
on a combination of isolation techniques and spectroscopic analysis.

Isolation of Tomentin

Tomentin has been isolated from the plant Sphaeralcea angustifolia. A general workflow for the
isolation of such a compound from a plant matrix is outlined below.
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Plant Material (e.g., Sphaeralcea angustifolia)

!

Extraction with Solvent (e.g., CH2CI2: CH30OH)

!

Crude Extract

!

Chromatographic Separation (e.g., Column Chromatography)

!

Fractions

!

Further Purification (e.g., HPLC)

!

Isolated Tomentin

Click to download full resolution via product page

General workflow for the isolation of Tomentin.

Spectroscopic and Spectrometric Analyses

The definitive structure of Tomentin was established through various spectroscopic and
spectrometric techniques. While the specific detailed protocols for Tomentin's initial elucidation
are not available in the provided search results, the standard methodologies employed for such
a task include:
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e Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D NMR (*H and 3C) and 2D NMR
(such as COSY, HSQC, and HMBC) experiments are fundamental for establishing the
carbon-hydrogen framework and the connectivity of atoms within the molecule.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the accurate
molecular weight and elemental composition, confirming the molecular formula.
Fragmentation patterns observed in MS/MS experiments can further corroborate the
proposed structure.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional
groups, such as hydroxyl (-OH), carbonyl (C=0), and ether (C-O-C) groups, which are all
present in the Tomentin structure.

» Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy provides information about
the electronic transitions within the molecule and is characteristic of the coumarin
chromophore.

The combined interpretation of data from these analytical techniques allows for the
unambiguous determination of the chemical structure of Tomentin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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